Cas no 23370-80-1 (Octanedioic acid, 4-methyl-5-oxo-)
23370-80-1 structure
Product Name:Octanedioic acid, 4-methyl-5-oxo-
CAS No:23370-80-1
MF:C9H14O5
MW:202.204463481903
CID:238653
PubChem ID:54514153
Update Time:2025-04-19
Octanedioic acid, 4-methyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanedioic acid, 4-methyl-5-oxo-
- 4-methyl-5-oxooctanedioic acid
- 23370-80-1
- DTXSID70711878
-
- Inchi: 1S/C9H14O5/c1-6(2-4-8(11)12)7(10)3-5-9(13)14/h6H,2-5H2,1H3,(H,11,12)(H,13,14)
- InChI Key: YLFNYESJYNTRNR-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)C(C)CCC(=O)O
Computed Properties
- Exact Mass: 202.08412
- Monoisotopic Mass: 202.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 91.67
Octanedioic acid, 4-methyl-5-oxo- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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